Cas no 391915-36-9 (3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide)

• Product Name: 3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide
• CAS No: 391915-36-9
• MF: C₂₀H₁₈F₄N₄OS
• MW: 438.441736698151
• CID: 6296487
• PubChem ID: 18552992
• Update Time: 2025-06-13

3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide
• 3-fluoro-N-((5-(propylthio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzamide
• 3-fluoro-N-[[5-propylsulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide
• AKOS024578870
• F0507-1059
• 3-fluoro-N-{[5-(propylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl]methyl}benzamide
• 391915-36-9

• Inchi： 1S/C20H18F4N4OS/c1-2-9-30-19-27-26-17(12-25-18(29)13-5-3-7-15(21)10-13)28(19)16-8-4-6-14(11-16)20(22,23)24/h3-8,10-11H,2,9,12H2,1H3,(H,25,29)
• InChI Key： YDRPSNXAYJTINW-UHFFFAOYSA-N
• SMILES： S(CCC)C1=NN=C(CNC(C2C=CC=C(C=2)F)=O)N1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 438.11374503g/mol
• Monoisotopic Mass: 438.11374503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.1Ų

Additional information on 3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide

Introduction to Compound with CAS No. 391915-36-9 and Product Name: 3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide

The compound with the CAS number 391915-36-9 and the product name 3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a fluoro group, combined with a complex aromatic system and a 1,2,4-triazole moiety, makes it a fascinating subject for further research and development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, bioavailability, and binding affinity. The fluoro group in this compound is strategically positioned to interact with biological targets in a manner that could lead to novel therapeutic effects. This has prompted researchers to investigate its potential applications in drug discovery.

The core structure of the compound includes a benzamide moiety, which is a well-known pharmacophore found in numerous approved drugs. Benzamides are known for their ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegeneration. The modification of this core structure with additional functional groups can lead to compounds with enhanced potency and selectivity.

One of the most striking features of this compound is the presence of a 5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl group. This aromatic system is likely to contribute significantly to the compound's binding interactions with biological targets. The trifluoromethyl group is particularly noteworthy, as it is known to increase lipophilicity and binding affinity. This combination of structural elements suggests that the compound may exhibit potent activity against specific biological targets.

The 1,2,4-triazole ring is another key feature of this molecule. Triazoles have been extensively studied for their antimicrobial and anti-inflammatory properties. The incorporation of this heterocyclic ring into the molecular framework can enhance the compound's ability to interact with enzymes and receptors involved in disease pathways. This has made it a valuable scaffold for drug development.

Recent studies have begun to explore the potential therapeutic applications of this compound. Initial research suggests that it may have significant activity against various diseases, including cancer and inflammatory disorders. The unique combination of structural features makes it a promising candidate for further investigation.

In vitro studies have shown that this compound exhibits inhibitory activity against several key enzymes involved in disease pathways. For example, it has demonstrated potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. These findings are particularly exciting given the high unmet medical need for effective anti-inflammatory agents.

Additionally, preliminary data suggest that this compound may have anticancer properties. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. The unique structural features of this compound may allow it to selectively target these aberrant pathways, leading to potent antitumor effects.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce high-quality samples for further research. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct the desired molecular framework efficiently.

As research continues, scientists are expected to uncover more about the mechanism of action of this compound. Understanding how it interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. This knowledge will also provide insights into how similar compounds can be designed for other therapeutic applications.

The development of new drugs is a complex process that requires extensive research and testing. However, compounds like this one offer hope for novel therapeutic solutions by leveraging innovative chemical structures and biological insights. The continued exploration of its properties will contribute significantly to the advancement of pharmaceutical science.

In conclusion, the compound with CAS number 391915-36-9 and product name 3-fluoro-N-{5-(propylsulfanyl)-4-3-(trifluoromethyl)phenyl-4H-1,2,4-triazol-3-ylmethyl}benzamide represents a promising advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientists continue to explore its potential applications, new therapeutic possibilities may emerge from this exciting discovery.